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Abstract
Chlorobenzilate, chemically known as ethyl 4,4'-dichlorobenzilate, is an organochlorine

acaricide first introduced in 1952. For several decades, it was a principal tool for controlling

mite populations, particularly on citrus and deciduous fruit trees. Its mode of action involves

neurotoxicity through the disruption of nerve impulse transmission. This guide provides a

detailed technical overview of the historical use of Chlorobenzilate in agriculture, including its

application, efficacy, residue chemistry, and the toxicological concerns that led to its eventual

regulatory restriction and discontinuation in many parts of the world. Quantitative data on

application rates, residue levels, and toxicity are presented, along with detailed experimental

protocols for its analysis and toxicological assessment.

Introduction and Historical Context
Developed by Ciba-Geigy and introduced in 1952, Chlorobenzilate emerged as a specific and

effective contact acaricide for agricultural use.[1] It was primarily employed to control various

phytophagous mite species on crops such as citrus fruits (oranges, lemons, grapefruit), apples,

pears, walnuts, and cotton.[2][3][4] It was also used in apiculture to control tracheal mites in

beehives.[5]

As a non-systemic pesticide, its efficacy relied on direct contact with mites.[1] It was valued for

its targeted action against mites and relatively low toxicity to beneficial insects like honeybees.

[6] However, growing concerns over its persistence on foliage, potential for bioaccumulation,

and toxicological profile, particularly its classification as a probable human carcinogen, led to a
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regulatory re-evaluation beginning in the 1970s.[7][8] The U.S. Environmental Protection

Agency (EPA) initiated a special review in 1976, which ultimately resulted in the cancellation of

its use on most crops and its classification as a Restricted Use Pesticide (RUP) solely for citrus

in specific states.[2] By 1999, all agricultural uses of Chlorobenzilate were canceled in the

United States.[2][3]

Chemical and Physical Properties
Chlorobenzilate is a chlorinated hydrocarbon. In its pure form, it is a colorless to pale yellow

solid, while the technical-grade product used in formulations is typically a brownish viscous

liquid.[1]

Property Value

IUPAC Name ethyl 2,2-bis(4-chlorophenyl)-2-hydroxyacetate

CAS Number 510-15-6

Molecular Formula C₁₆H₁₄Cl₂O₃

Molecular Weight 325.2 g/mol

Melting Point 35-37 °C

Water Solubility Very low (approx. 10 mg/L at 20°C)

Solubility Miscible with acetone, toluene, and methanol

Vapor Pressure 0.12 mPa at 20°C

Agricultural Application and Efficacy
Chlorobenzilate was formulated primarily as emulsifiable concentrates (EC) and wettable

powders (WP).[6] Application was typically performed as a foliar spray using ground or aerial

equipment.

Application Rates
Application rates varied depending on the target mite species, crop, and application equipment.

The following table summarizes typical historical application rates for citrus crops.
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Target Pest Crop Application Rate Source

General Mite Control Citrus
0.75 lbs active

ingredient per acre
EPA Fact Sheet, 1983

Citrus Bud Mite

(Aceria sheldoni)
Citrus

1 lb of 25% WP per

100 gallons of water

California Agriculture,

1954[6]

Citrus Bud Mite

(Aceria sheldoni)
Citrus

1 pint of 25% EC per

100 gallons of water

California Agriculture,

1954[6]

Citrus Rust Mite

(Phyllocoptruta

oleivora)

Citrus

1.5 gallons of 25% EC

in 250 gallons of water

per acre (Spray-

blower)

California Agriculture,

1954[6]

Citrus Rust Mite

(Phyllocoptruta

oleivora)

Citrus

12 lbs of 25% WP in

250 gallons of water

per acre (Spray-

blower)

California Agriculture,

1954[6]

Efficacy and Resistance
Chlorobenzilate was initially highly effective against adult mites and their post-embryonic

stages.[3] However, its widespread and prolonged use led to the development of resistance in

target mite populations. By the 1980s, resistance in citrus rust mites was reported, diminishing

its effectiveness and prompting the search for alternative acaricides.[8] While specific historical

efficacy data in percentage terms is scarce in available literature, modern studies on biological

controls for citrus rust mite show mortality rates of 84-89% are now achievable with microbial

agents.[1]

Mode of Action
Chlorobenzilate functions as a neurotoxin. Its primary mechanism of action is the disruption of

the nervous system by altering ion permeability across axonal membranes. This interference

with the normal flow of sodium (Na⁺) and potassium (K⁺) ions disrupts nerve impulse

transmission, leading to paralysis and death of the target mite.
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Fig. 1: Mode of action of Chlorobenzilate on mite nerve cells.

Residue Profile and Environmental Fate
As a non-systemic pesticide, Chlorobenzilate residues are primarily found on the surface of

treated produce.[7]

Residues in Crops
The persistence of Chlorobenzilate on plant surfaces was a notable characteristic. Its half-life

on lemon and orange peels could range from 60 to over 160 days. Washing and peeling of

treated fruit were effective methods to remove the majority of the residue.[7] The table below

presents data from supervised field trials.

Crop
Application Rate (g
a.i./100L)

Interval After Last
Application (days)

Residue (ppm)

Apples 30 (25% WP) 7 4.81

Apples 30 (25% EC) 0 16.99

Pears 30 (25% WP) 7 1.95

Pears 30 (25% EC) 0 5.64

Source: Bartsch et al.

(1971), as cited in

WHO Pesticide

Residues Series 5[9]
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Environmental Fate
In soil, Chlorobenzilate has a relatively low persistence, with a reported half-life of 10 to 35

days.[7] It adsorbs strongly to soil particles, particularly in the top 5 cm, which limits its mobility

and potential for leaching into groundwater.[7]

Historical Regulatory Limits
Prior to its cancellation, regulatory bodies established Maximum Residue Limits (MRLs), or

tolerances, for Chlorobenzilate on various commodities.

Commodity Historical MRL (ppm) Jurisdiction

Apples, Pears 5.0 USA[3]

Citrus (whole fruit) 1.0 USA[3]

Melons, Cantaloupes 1.0 USA[3]

Almonds, Walnuts 0.2 USA[3]

Cottonseed 0.5 USA[3]

Meat, Fat of Cattle & Sheep 0.5 USA[3]

Note: All US tolerances were

eventually revoked. All Codex

MRLs were recommended for

withdrawal in 1993.[7]

Toxicology
The toxicological profile of Chlorobenzilate was a primary driver of its regulatory re-evaluation.

While it exhibits moderate to low acute toxicity, chronic exposure studies raised significant

concerns.

Acute and Chronic Toxicity
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Study Type Species Route Value Source

Acute Oral LD₅₀ Rat Oral
700 - 3880

mg/kg

PIC DGD,

1997[7]

Acute Oral LD₅₀ Mouse Oral 729 mg/kg
PIC DGD,

1997[7]

Acute Dermal

LD₅₀
Rat Dermal >10,200 mg/kg

PIC DGD,

1997[7]

Chronic NOAEL Rat Oral (diet) 2 mg/kg bw/day JMPR, 1968[3]

Chronic NOAEL Dog Oral (diet)
12.5 mg/kg

bw/day
JMPR, 1968[3]

Carcinogenicity
The most significant toxicological finding was Chlorobenzilate's carcinogenicity in animal

studies. A 1978 bioassay by the U.S. National Toxicology Program (NTP) found that orally

administered Chlorobenzilate was carcinogenic in B6C3F1 mice, causing a statistically

significant increase in the incidence of hepatocellular carcinomas in both males and females.[5]

[10] Based on these and other findings, the U.S. EPA classified Chlorobenzilate as a Group

B2, probable human carcinogen.[2]

Experimental Protocols
Protocol for Residue Analysis in Citrus Fruit (Historical
GC Method)
This protocol outlines a typical Gas Chromatography (GC) method used for determining

Chlorobenzilate residues in citrus peel, adapted from descriptions in historical regulatory

documents.
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Start: Obtain Citrus
Fruit Sample

1. Sample Preparation
- Weigh 25g of minced peel
- Homogenize with Hexane

2. Solvent Extraction
- Blend with Hexane

- Filter to collect extract

3. Column Cleanup
- Pass extract through a

Florisil or Alumina column
- Elute with ether/hexane mixture

4. Concentration
- Evaporate solvent to a

small, known volume
(e.g., 1-5 mL)

5. GC Analysis
- Inject aliquot into GC-ECD
- Column: SE-30 or similar

- Temp: ~240°C

6. Quantification
- Compare peak area to that

of a known standard
- Calculate residue in ppm

End: Report Results

Click to download full resolution via product page

Fig. 2: Workflow for Chlorobenzilate residue analysis.
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Methodology:

Sample Preparation: A representative sample of citrus fruit is washed. The peel (flavedo and

albedo) is removed, minced, and a 25-50 g subsample is weighed.

Extraction: The peel is homogenized in a blender with a high-polarity solvent such as hexane

or a mixture of isopropanol and benzene. The mixture is filtered to separate the liquid extract

from the solid plant material.

Cleanup: The solvent extract is passed through a chromatographic column containing an

adsorbent like Florisil or alumina. This step removes interfering co-extractives such as oils

and pigments. The Chlorobenzilate is selectively eluted from the column using a solvent

mixture (e.g., diethyl ether in hexane).

Concentration: The eluate is carefully evaporated under a stream of nitrogen to a small,

precise volume (e.g., 1-10 mL).

Gas Chromatography (GC) Analysis: A small aliquot (1-5 µL) of the concentrated extract is

injected into a gas chromatograph equipped with an Electron Capture Detector (ECD), which

is highly sensitive to halogenated compounds like Chlorobenzilate.

Quantification: The response (peak area or height) of the detector to the sample is compared

with the response from injections of known concentrations of analytical-grade

Chlorobenzilate standards. The concentration in the original sample is then calculated,

typically expressed in parts per million (ppm).

Protocol for NTP Carcinogenicity Bioassay (NCI-CG-TR-
75)
This protocol summarizes the methodology used in the 1978 National Toxicology Program

bioassay that established the carcinogenicity of Chlorobenzilate in mice.[5][10]

Objective: To evaluate the long-term toxicity and carcinogenic potential of technical-grade

Chlorobenzilate in Osborne-Mendel rats and B6C3F1 mice.

Test Substance: Technical-grade Chlorobenzilate.
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Animal Models:

50 male and 50 female Osborne-Mendel rats per group.

50 male and 50 female B6C3F1 mice per group.

Administration:

Route: Oral, via admixture in the daily feed.

Duration: 78 weeks of continuous administration.

Observation Period: Followed by a 12-13 week (mice) or 32-33 week (rats) observation

period on a control diet.

Dietary Concentrations (Time-Weighted Average):

Rats (Male): Control, 1,600 ppm (low dose), 2,995 ppm (high dose).

Rats (Female): Control, 1,175 ppm (low dose), 2,229 ppm (high dose).

Mice (Male): Control, 4,231 ppm (low dose), 7,846 ppm (high dose).

Mice (Female): Control, 3,200 ppm (low dose), 5,908 ppm (high dose).

Experimental Procedure:

Acclimation: Animals were acclimated to laboratory conditions before study initiation.

Dosing: Animals were housed individually and provided with the dosed feed and water ad

libitum. Food consumption and body weights were recorded weekly.

Clinical Observation: All animals were observed twice daily for signs of toxicity and morbidity.

Terminal Sacrifice: At the end of the observation period, all surviving animals were

euthanized.

Pathology: A complete gross necropsy was performed on all animals (including those that

died intercurrently). Tissues from all major organs were collected, preserved in 10% neutral
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buffered formalin, processed, embedded in paraffin, sectioned, stained with hematoxylin and

eosin, and examined microscopically by a pathologist.

Key Endpoints:

Survival rates and body weight changes.

Incidence, type, and severity of non-neoplastic lesions.

Incidence, type, location, and malignancy of neoplastic lesions (tumors).

Conclusion and Regulatory Timeline
Chlorobenzilate was an important agricultural tool for mite control for nearly half a century. Its

history illustrates a common trajectory for many early synthetic pesticides: initial success and

widespread adoption followed by increasing scrutiny as scientific understanding of chronic

health and environmental effects evolves. The discovery of its carcinogenicity in laboratory

animals was a critical factor that led to its stringent regulation and eventual removal from the

market in the United States and other nations. Its story underscores the importance of long-

term toxicological testing and continuous regulatory oversight in ensuring agricultural chemical

safety.
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Fig. 3: Regulatory and use timeline for Chlorobenzilate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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